Cas no 1804615-83-5 (3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804615-83-5
• MF: C₉H₉F₃N₄O
• MW: 246.189171552658
• CID: 4930492
• Update Time: 2025-10-05

3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H9F3N4O/c10-9(11,12)17-8-5(1-2-13)4-16-6(3-14)7(8)15/h4H,1,3,14-15H2
• InChI Key： FLKSGLFKGNLENH-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC#N)=CN=C(CN)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 0.5
• Topological Polar Surface Area: 98

Additional information on 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile

Research Brief on 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804615-83-5)

3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS: 1804615-83-5) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and acetonitrile functional groups, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The structural features of this compound, including the presence of multiple amino groups and a trifluoromethoxy moiety, contribute to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. Research has demonstrated that derivatives of this scaffold show significant activity against several disease-relevant protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that analogs of 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile exhibited potent inhibitory effects on specific tyrosine kinases involved in cancer progression.

Synthetic approaches to this compound have been refined in recent years, with particular attention to improving yield and purity. A novel catalytic system developed in 2022 allows for more efficient introduction of the trifluoromethoxy group at the 4-position of the pyridine ring, addressing previous challenges in the synthesis of such derivatives. The improved synthetic routes have facilitated more extensive structure-activity relationship (SAR) studies, enabling researchers to better understand how modifications to this scaffold affect biological activity.

Pharmacokinetic studies of related compounds suggest that the presence of the trifluoromethoxy group enhances metabolic stability compared to traditional methoxy analogs, while the acetonitrile moiety provides opportunities for further chemical modifications. This combination of features makes 3-Amino-2-(aminomethyl)-4-(trifluoromethoxy)pyridine-5-acetonitrile particularly valuable in drug discovery programs where both target affinity and drug-like properties are crucial considerations.

Current research directions include exploring the compound's potential in central nervous system (CNS) drug development, as preliminary data indicate that certain derivatives can cross the blood-brain barrier. Additionally, computational modeling studies are being conducted to predict interactions with various biological targets, potentially expanding its applications beyond the current focus areas. The unique combination of structural features in this molecule continues to make it a subject of significant interest in pharmaceutical research and development.